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Compound of Interest

Compound Name: Chloromethanesulfonamide

Cat. No.: B1265948

For Researchers, Scientists, and Drug Development Professionals

Abstract

Chloromethanesulfonamide is a sulfonamide-containing organic compound with potential
applications in medicinal chemistry and organic synthesis. This technical guide provides a
comprehensive overview of its chemical properties, structure, and synthesis. Detailed
experimental protocols, comparative data analysis, and visualizations of relevant chemical and
biological pathways are presented to serve as a valuable resource for professionals in the field.
While specific experimental data for chloromethanesulfonamide is limited in publicly available
literature, this guide leverages data from closely related analogs to provide a thorough and
practical understanding of the compound.

Chemical Properties and Structure

Chloromethanesulfonamide, with the molecular formula CH4CINO:=S, is an organosulfur
compound belonging to the sulfonamide class. The presence of a chlorine atom on the methyl
group and the sulfonamide functional group suggests its potential as a reactive intermediate in
organic synthesis and as a scaffold for the development of novel therapeutic agents.

Physical and Chemical Properties
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Precise experimental data for the physical properties of chloromethanesulfonamide are not
readily available. However, a comparative analysis with structurally similar compounds, such as
methanesulfonamide and 4-chlorobenzenesulfonamide, can provide valuable estimations.

Chloromethanesulf . 4-
] Methanesulfonami
onamide Chlorobenzenesulf
Property . de (for .
(Predicted/Compar . onamide (for
. comparison)[1] .
ative) comparison)[2]
Molecular Formula CH4CINO2S CHsNO:2S CeHsCINO2S
Molecular Weight 129.57 g/mol 95.12 g/mol 191.63 g/mol
Physical Form Off-White Solid[3] Brown crystals[1] White powder[2]
Melting Point Not available 91 - 92 °C[1] 144 - 148 °C[2]
Boiling Point Not available 180 °C[1] 316 °C[2]
. _ Very soluble in _ _
Solubility Not available Not readily available
water[1]
CAS Number 21335-43-3[4] 3144-09-0 98-64-6

Structural Information

The structure of chloromethanesulfonamide consists of a central sulfur atom double-bonded
to two oxygen atoms and single-bonded to both a chloromethyl group and an amino group.

Molecular Structure:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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